Cas no 451468-37-4 (2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-chlorophenyl)acetamide)

• Product Name: 2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-chlorophenyl)acetamide
• CAS No: 451468-37-4
• MF: C₂₁H₁₆ClN₃O₂S₂
• MW: 441.953640937805
• CID: 5946624
• PubChem ID: 5161715
• Update Time: 2025-06-03

2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-chlorophenyl)acetamide
• Acetamide, N-(2-chlorophenyl)-2-[[3,4-dihydro-4-oxo-3-(phenylmethyl)thieno[3,2-d]pyrimidin-2-yl]thio]-
• AKOS005681457
• 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2-chlorophenyl)acetamide
• F0916-6598
• SR-01000563573
• SR-01000563573-1
• Oprea1_278493
• 2-[(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-chlorophenyl)acetamide
• 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-chlorophenyl)acetamide
• 451468-37-4

• Inchi： 1S/C21H16ClN3O2S2/c22-15-8-4-5-9-16(15)23-18(26)13-29-21-24-17-10-11-28-19(17)20(27)25(21)12-14-6-2-1-3-7-14/h1-11H,12-13H2,(H,23,26)
• InChI Key： GCEPFPCFCNSYRL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)CSC1N(CC2=CC=CC=C2)C(=O)C2SC=CC=2N=1

Computed Properties

• Exact Mass: 441.0372468g/mol
• Monoisotopic Mass: 441.0372468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 12.30±0.70(Predicted)

Additional information on 2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-chlorophenyl)acetamide

Comprehensive Analysis of 2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-chlorophenyl)acetamide (CAS No. 451468-37-4)

The compound 2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-chlorophenyl)acetamide (CAS No. 451468-37-4) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thienopyrimidine core, combined with a benzyl and chlorophenyl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 451468-37-4 has surged due to their versatility in medicinal chemistry. The sulfanyl and acetamide functional groups in this compound contribute to its stability and reactivity, making it a valuable intermediate in synthetic pathways. Scientists are exploring its role in addressing oxidative stress-related diseases and inflammatory conditions, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of 2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-chlorophenyl)acetamide involves multi-step organic reactions, often requiring catalysts and protective groups to achieve high yields. Its crystalline structure and solubility profile have been characterized using advanced techniques like X-ray diffraction and HPLC, ensuring reproducibility for industrial-scale production. These properties are critical for researchers focusing on structure-activity relationships (SAR) and drug-likeness assessments.

From an SEO perspective, queries such as "thienopyrimidine derivatives uses" and "CAS 451468-37-4 applications" reflect growing interest in this niche. The compound's potential in cancer research and neurodegenerative disease studies further amplifies its relevance. Additionally, its compatibility with green chemistry principles—such as reduced waste and energy-efficient synthesis—positions it as a sustainable option for future innovations.

In conclusion, 2-({3-benzyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-chlorophenyl)acetamide represents a cutting-edge example of modern chemical innovation. Its multifaceted applications, combined with rigorous scientific validation, make it a standout subject for academic and industrial exploration. As research progresses, this compound may unlock new frontiers in biopharmaceuticals and material engineering, addressing some of today's most pressing health challenges.